
Technical Support Center: Sodium Bitartrate
Interference in Protein Assays

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Sodium bitartrate

Cat. No.: B8816247

Get Quote

Topic: Managing Sodium Bitartrate Interference in Lowry and BCA Assays Audience:

Researchers, Formulation Scientists, and Crystallographers Status: Active Guide[1]

Introduction: The "Acidic Chelator" Paradox
Sodium bitartrate (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline

ng-star-inserted">

) presents a unique dual-threat to copper-based protein assays (BCA and Lowry). Unlike simple
salts (NaCl) or reducing agents (DTT), sodium bitartrate interferes through two distinct
mechanisms: pH suppression and competitive chelation.[1]

While sodium tartrate (the disodium salt) is a standard component of the Lowry reagent used to

stabilize copper, sodium bitartrate is acidic. Its presence in your sample can overwhelm the

alkaline buffering capacity of the assay reagents, preventing the critical reduction of copper

required for signal generation.

This guide provides the mechanistic understanding and validated protocols to troubleshoot and

resolve this interference.
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Module 1: The Mechanistic Conflict
To troubleshoot effectively, you must understand why the assay fails. Both BCA and Lowry

assays rely on the Biuret reaction, where peptide bonds reduce

to

in an alkaline environment.[2][3][4]

The Interference Mechanism
The pH Trap: Sodium bitartrate is an acid salt.[1] The Biuret reaction requires a pH > 11. If

your sample contains high concentrations of bitartrate, it neutralizes the sodium carbonate

buffer in the assay reagent. If the pH drops below ~10.5, the reduction of copper stops,

resulting in a False Negative (no color).

The Chelation War: Tartrate is a chelator.[1] In the Lowry assay, a precise ratio of tartrate-to-

copper is maintained to keep copper soluble.[5] Adding excess tartrate from your sample

shifts this equilibrium, sequestering copper ions so they cannot interact with the protein.
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Figure 1: Dual interference pathways of Sodium Bitartrate.[1] The primary failure mode is

usually acidification (Mechanism A), followed by chelation (Mechanism B).

Module 2: Troubleshooting BCA Assays
Context: The Bicinchoninic Acid (BCA) assay is robust against detergents but sensitive to

chelators and reducing agents.

FAQ: BCA Specifics
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Q: My sample contains 100 mM Sodium Bitartrate. The BCA assay stays green (no color).[1]

Why? A: You have likely exceeded the buffering capacity of the BCA Reagent A.

Diagnosis: Check the pH of the reaction mixture (Sample + WR) using pH paper. It must be

basic (pH > 11).[1] If it is neutral or acidic, the reaction cannot proceed.[1]

Immediate Fix: If protein concentration allows, dilute the sample 1:10 or 1:50 with water. This

reduces the bitartrate concentration below the interference threshold (typically < 50 mM is

safe if pH is maintained).

Q: Can I just neutralize my sample with NaOH before adding it to the BCA? A: Proceed with

caution.

Risk: Adding NaOH to a high-concentration bitartrate solution can generate heat and alter

the ionic strength significantly.

Better Approach: Dialysis or Desalting (see Module 4) is safer.[1] If you must neutralize, use

a high-molarity Tris buffer (pH 8.[1]5) to dilute the sample, rather than strong base, to avoid

"shocking" the protein out of solution.

Q: Does Sodium Bitartrate cause high background (False Positive)? A: Generally, no.[1]

Unlike glucose or DTT, tartrate is not a reducing sugar that reduces copper on its own.[1] It

typically causes False Negatives (signal suppression).[1] If you see high background, check for

other contaminants (reducing sugars) often found in crystallization screens alongside tartrate.

[1]

Data: BCA Compatibility Limits
Substance Compatible Concentration Mechanism of Interference

Sodium Tartrate (Neutral) ~200 mM Competitive Chelation

Sodium Bitartrate (Acidic) < 50 mM (Estimated)* pH Suppression + Chelation

Sodium Citrate 200 mM Chelation

*Note: The limit for Bitartrate is lower than Tartrate specifically because of the acid load.
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Module 3: Troubleshooting Lowry Assays
Context: The Lowry assay already contains sodium potassium tartrate.

FAQ: Lowry Specifics
Q: Since Lowry reagents contain tartrate, shouldn't my sample be compatible? A: Not

necessarily. The Lowry assay relies on a specific ratio of Copper:Tartrate in Reagent B/C to

prevent precipitation of copper hydroxide while keeping copper reactive.

The Issue: Adding excess tartrate from your sample disrupts this equilibrium.[1] It can "over-

chelate" the copper, making it unavailable to react with the protein peptide bonds.

Q: I see a precipitate immediately upon adding the Folin Reagent. A: This is often due to

Potassium ions (if using Sodium Potassium Tartrate) interacting with SDS (if using a Modified

Lowry with SDS).

Bitartrate Specific: If your sample has high Sodium Bitartrate, the precipitate is likely

Copper Bitartrate or Protein Precipitation due to the sudden pH shift when the acidic sample

hits the alkaline copper reagent.

Module 4: Remediation Protocols
If dilution is not possible due to low protein concentration, you must remove the bitartrate. TCA

Precipitation is the gold standard for this specific contaminant.

Protocol A: TCA Precipitation (The "Universal Cleanup")
Use this when interference is high and protein concentration is >100 µg/mL.

Reagents:

Trichloroacetic Acid (TCA) stock (100% w/v).[1][6][7]

Ice-cold Acetone.[1][7][8]

Step-by-Step:
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Precipitate: Add TCA to your protein sample to a final concentration of 10-20% (e.g., add 1

volume of 100% TCA to 4 volumes of sample).[1]

Incubate: Incubate on ice for 10–30 minutes. (Bitartrate remains soluble; protein

precipitates).[1]

Pellet: Centrifuge at maximum speed (>14,000 x g) for 5–10 minutes at 4°C.

Wash: Carefully remove the supernatant (which contains the bitartrate).[1]

Acetone Wash: Add 200–500 µL of ice-cold acetone to the pellet. Vortex briefly to break up

the pellet.

Re-pellet: Centrifuge again for 5 minutes. Remove acetone.[1][6][8][9]

Dry: Allow the pellet to air dry for 5–10 minutes (do not over-dry, or it becomes insoluble).

Resuspend: Dissolve the pellet directly in the BCA Working Reagent (or Lowry Reagent A) or

5% SDS/0.1N NaOH.

Why? The alkaline reagent will help resolubilize the protein and neutralize any residual

TCA.

Protocol B: The "Check and Dilute" (Quick Fix)
Use this if protein concentration is high (> 0.5 mg/mL).

Prepare Dilutions: Make a 1:10 and 1:20 dilution of your sample in water (not buffer).[1]

Spot Test: Mix 10 µL of diluted sample with 200 µL of BCA reagent.

Observation:

If it turns purple: The interference is diluted out. Proceed with quantification using the

dilution factor.

If it stays green (and you know protein is present): The interference is still too strong. Use

Protocol A.
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Figure 2: Workflow for determining the correct remediation strategy based on protein

concentration.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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